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Compound of Interest

Compound Name: Falintolol

Cat. No.: B1232430

For researchers, scientists, and drug development professionals, the responsible handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This document provides a comprehensive guide to the proper
disposal of Falintolol, a novel 3-adrenergic antagonist. Due to the limited availability of specific
disposal protocols for Falintolol, this guide emphasizes a cautious approach, treating the
compound as potentially hazardous waste in the absence of explicit instructions to the contrary.

Immediate Safety and Logistical Information: An
Operational Disposal Plan

This operational plan provides step-by-step guidance for the safe disposal of Falintolol. It is
crucial to consult your institution's specific safety protocols and a registered waste
management provider.

1. Personal Protective Equipment (PPE): Before handling Falintolol, ensure the following PPE
IS worn:

¢ Gloves: Nitrile or neoprene gloves are recommended.
o Eye Protection: Chemical safety goggles or a face shield.

o Lab Coat: A standard laboratory coat to protect from spills.
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Respiratory Protection: If handling the powder form and there is a risk of aerosolization, a
properly fitted respirator (e.g., N95 or higher) should be used.

. Spill Management: In case of a spill:

Small Spills (Solid): Carefully sweep the solid material, avoiding dust generation. Place in a
sealed, labeled container for disposal.

Small Spills (Solution): Absorb the spill with an inert material (e.g., vermiculite, sand, or
chemical absorbent pads). Place the absorbent material in a sealed, labeled container for
disposal.

Large Spills: Evacuate the area and follow your institution's emergency spill response
procedures.

. Disposal Procedure:

Waste Collection:

o Collect all Falintolol waste, including unused product, contaminated materials (e.qg.,
gloves, absorbent pads), and empty containers, in a designated, leak-proof, and clearly
labeled hazardous waste container.

o Do not mix with other waste streams unless explicitly permitted by your waste
management provider.

Labeling:

o The waste container must be labeled with "Hazardous Waste," the name of the chemical
("Falintolol"), and any other information required by your institution and local regulations.

Storage:

o Store the sealed waste container in a designated, secure, and well-ventilated hazardous
waste accumulation area, away from incompatible materials.

Final Disposal:
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o Arrange for the disposal of the hazardous waste through your institution's environmental
health and safety (EHS) office or a licensed hazardous waste disposal contractor.
Incineration at a permitted facility is a common and effective method for the destruction of
pharmaceutical waste.

Falintolol: Chemical and Physical Properties

The following table summarizes the available chemical and physical data for Falintolol.[1][2][3]

Property Value

Molecular Formula C12H24N202

Molecular Weight 228.33 g/mol

CAS Number 106401-52-9 (for (Z)-isomer)
Relative Density 1.07 g/cm3 (Predicted)
Storage (Powder) -20°C for 3 years

Storage (In solvent) -80°C for 1 year

Experimental Protocols

Currently, there are no publicly available, detailed experimental protocols specifically for the
disposal of Falintolol. The procedures outlined in this document are based on general best
practices for the disposal of research-grade chemicals and pharmaceutical compounds with
limited safety data.

Visualizing the Disposal Workflow

The following diagram illustrates the logical workflow for the safe disposal of a chemical
compound like Falintolol, where specific disposal guidelines are not readily available.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1232430?utm_src=pdf-body
https://www.benchchem.com/product/b1232430?utm_src=pdf-body
https://www.targetmol.com/compound/falintolol,%20%28z%29-
https://pubchem.ncbi.nlm.nih.gov/compound/Falintolol
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/82MXJ61S2D
https://www.benchchem.com/product/b1232430?utm_src=pdf-body
https://www.benchchem.com/product/b1232430?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1232430?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

(Consult Falintolol Safety Data Sheet (SDS))
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Caption: Logical workflow for the safe disposal of chemical waste with unknown specific
guidelines.

By adhering to these general but stringent guidelines, laboratories can ensure the safe and
environmentally responsible disposal of Falintolol, fostering a culture of safety and building
trust in their operational practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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